Cas no 1279872-89-7 (7-(benzenesulfonyl)-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 7-(benzenesulfonyl)-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1279872-89-7
• MF: C₁₂H₉N₃O₂S
• MW: 259.283760786057
• MDL: MFCD27987376
• CID: 4566419
• Update Time: 2025-11-03

7-(benzenesulfonyl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(Phenylsulfonyl)-7H-Pyrrolo[2,3-d]pyrimidine
• 7-(benzenesulfonyl)-7H-pyrrolo[2,3-d]pyrimidine
• SB14062
• 7-(BENZENESULFONYL)PYRROLO[2,3-D]PYRIMIDINE
• 7H-Pyrrolo[2,3-d]pyrimidine, 7-(phenylsulfonyl)-

• MDL： MFCD27987376
• Inchi： 1S/C12H9N3O2S/c16-18(17,11-4-2-1-3-5-11)15-7-6-10-8-13-9-14-12(10)15/h1-9H
• InChI Key： KRDVTTFTHMIQDI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC2=CN=CN=C12)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• Topological Polar Surface Area: 73.2

Additional information on 7-(benzenesulfonyl)-7H-pyrrolo[2,3-d]pyrimidine

7-(Benzenesulfonyl)-7H-Pyrrolo[2,3-d]Pyrimidine: A Comprehensive Overview

7-(Benzenesulfonyl)-7H-pyrrolo[2,3-d]pyrimidine is a highly specialized heterocyclic compound with significant potential in the fields of medicinal chemistry and drug discovery. This compound, identified by the CAS number 1279872-89-7, belongs to the class of pyrrolopyrimidines, which are known for their unique structural features and diverse biological activities. The molecule incorporates a benzenesulfonyl group attached to the pyrrolopyrimidine core, which contributes to its distinctive chemical properties and functional versatility.

The synthesis of 7-(benzenesulfonyl)-7H-pyrrolo[2,3-d]pyrimidine involves a series of carefully designed multi-step reactions. Researchers have employed various methodologies, including condensation reactions and cyclization processes, to construct the pyrrolopyrimidine scaffold. The introduction of the benzenesulfonyl group is typically achieved through nucleophilic aromatic substitution or other coupling reactions, ensuring high regioselectivity and stability of the final product. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis of this compound, making it more efficient and environmentally friendly.

One of the most promising aspects of 7-(benzenesulfonyl)-7H-pyrrolo[2,3-d]pyrimidine lies in its pharmacological properties. Studies have demonstrated that this compound exhibits potent inhibitory activity against a variety of kinases, making it a valuable lead compound in anti-cancer drug development. The benzenesulfonyl group plays a critical role in enhancing the molecule's bioavailability and selectivity for specific kinase targets. Furthermore, computational modeling has revealed that the compound's unique structure allows for favorable interactions with key residues in the kinase active site, thereby improving its therapeutic potential.

Recent research has also explored the use of 7-(benzenesulfonyl)-7H-pyrrolo[2,3-d]pyrimidine as a template for designing multi-target inhibitors. By modifying the substituents on the benzenesulfonyl group or altering the pyrrolopyrimidine core, scientists have successfully created derivatives with enhanced efficacy and reduced toxicity. These findings underscore the importance of structural diversity in drug design and highlight the potential of this compound as a platform for developing next-generation therapeutics.

In terms of applications beyond pharmacology, 7-(benzenesulfonyl)-7H-pyrrolo[2,3-d]pyrimidine has shown promise in materials science. Its rigid heterocyclic structure and conjugated aromatic system make it an attractive candidate for use in organic electronics. Researchers have investigated its properties as a building block for organic semiconductors and light-emitting materials, with encouraging results reported in recent studies.

The development of 7-(benzenesulfonyl)-7H-pyrrolo[2,3-d]pyrimidine has been driven by advancements in both experimental and computational techniques. High-resolution spectroscopic methods, such as NMR and X-ray crystallography, have provided detailed insights into its molecular structure and conformational dynamics. Meanwhile, machine learning algorithms have been employed to predict its biological activity and optimize its chemical properties.

Looking ahead, 7-(benzenesulfonyl)-7H-pyrrolo[2,3-d]pyrimidine holds immense potential for further exploration in both academic and industrial settings. Its unique combination of structural features and functional groups positions it as a key player in the development of novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping future innovations across multiple disciplines.